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Compound of Interest

Compound Name: Trioctylaluminum

Cat. No.: B093873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trioctylaluminum (TOA), with the chemical formula Al(C₈H₁₇)₃, is a versatile organoaluminum

reagent employed in various organic transformations.[1] While it is widely recognized as a co-

catalyst in Ziegler-Natta polymerization, its utility as a potent alkylating agent and Lewis acid in

fine chemical synthesis is also significant.[1][2] These application notes provide a

comprehensive overview of the use of trioctylaluminum as an alkylating agent, offering

detailed protocols for key transformations. Due to its pyrophoric nature and high reactivity with

water and air, all manipulations of trioctylaluminum and other organoaluminum reagents

should be conducted under an inert atmosphere (e.g., argon or nitrogen) using anhydrous

solvents and standard Schlenk techniques or in a glovebox.[2]

Physical and Chemical Properties
Trioctylaluminum is typically supplied as a solution in a non-polar organic solvent, such as

hexanes. Key properties are summarized in the table below.
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Property Value Reference

Chemical Formula [CH₃(CH₂)₇]₃Al

Molecular Weight 366.64 g/mol

Appearance Colorless to pale yellow liquid [3]

Density
~0.701 g/mL (25 wt. % in

hexanes) at 25 °C

Melting Point < -40 °C [3]

Core Applications in Alkylation Reactions
Trioctylaluminum serves as a source of the octyl nucleophile for addition to various

electrophilic centers. Its primary applications as an alkylating agent in organic synthesis

include:

1,2-Addition to Carbonyl Compounds: Transfer of an octyl group to the carbonyl carbon of

aldehydes and ketones.

Conjugate Addition to α,β-Unsaturated Systems: While less common for trialkylaluminum

reagents which tend to favor 1,2-addition, conjugate addition can be achieved under specific

conditions.

Ring-Opening of Epoxides: Nucleophilic attack on an epoxide ring to generate γ-hydroxy

alkylated products.

Carboalumination of Alkynes and Alkenes: Addition of an octyl group and an aluminum

moiety across a carbon-carbon multiple bond.

Detailed Application Notes and Protocols
1,2-Addition to Carbonyl Compounds
Trialkylaluminum reagents, including trioctylaluminum, are known to add to carbonyl

compounds in a 1,2-fashion, providing a direct route to secondary and tertiary alcohols. The
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Lewis acidity of the aluminum center activates the carbonyl group, facilitating the nucleophilic

transfer of an alkyl group.

Reaction Scheme:

Reactants

Products

R¹-C(=O)-R²

R¹-C(OH)(C₈H₁₇)-R²

1. Toluene, -78 °C to rt
2. H₃O⁺ workup

Al(C₈H₁₇)₃

Reactants

Products

R¹-CH(O)CH-R²

R¹-CH(OH)-CH(C₈H₁₇)-R²

1. Toluene, 0 °C to rt
2. H₃O⁺ workup

Al(C₈H₁₇)₃
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Reactants

Intermediate

Products

R¹-C≡C-R²

R¹(C₈H₁₇)C=C(Al(C₈H₁₇)₂)R²

CH₂Cl₂, rt

Al(C₈H₁₇)₃ Cp₂ZrCl₂ (cat.)

R¹(C₈H₁₇)C=C(H)R²

H₂O quench

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b093873#using-trioctylaluminum-as-an-alkylating-
agent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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